Cas no 6342-92-3 (1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)
6342-92-3 structure
Product Name:1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
CAS No:6342-92-3
MF:C16H14O4
MW:270.279964923859
CID:1658823
PubChem ID:5355888
Update Time:2025-04-21
1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
- SMR001556854
- CTK5B9152
- AC1L659C
- HMS3087M06
- SureCN5082149
- MLS002667082
- 2',5'-DIHYDROXY-4-METHOXYCHALCONE
- AG-G-35386
- MCULE-7433777200
- SMR001556854; CTK5B9152; AC1L659C; HMS3087M06; SureCN5082149; MLS002667082; 2',5'-DIHYDROXY-4-METHOXYCHALCONE; AG-G-35386; MCULE-7433777200; 2',5'-dihydroxy-4-methoxychalcone;
- 6342-92-3
- NSC-46672
- 2',5'-Dihydroxy-4-methoxychalcone, AldrichCPR
- CCG-214392
- SR-05000002518
- 2-Propen-1-one, 1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)-
- FUQGIYDZGLORRC-XBXARRHUSA-N
- NCGC00096016-01
- BRD-K43285163-001-01-2
- NCGC00096016-02
- BSPBio_002478
- NSC46672
- CHEMBL1528842
- SCHEMBL5082144
- PD000602
- SPECTRUM1505142
- AKOS024286708
- SR-05000002518-1
- LMPK12120194
- NSC 46672
- BRD-K43285163-001-02-0
-
- Inchi: 1S/C16H14O4/c1-20-13-6-2-11(3-7-13)4-8-15(18)14-10-12(17)5-9-16(14)19/h2-10,17,19H,1H3/b8-4+
- InChI Key: FUQGIYDZGLORRC-XBXARRHUSA-N
- SMILES: O(C)C1C=CC(=CC=1)/C=C/C(C1C=C(C=CC=1O)O)=O
Computed Properties
- Exact Mass: 270.08922
- Monoisotopic Mass: 270.089209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 3.5
Experimental Properties
- Density: 1.282
- Boiling Point: 528.2°C at 760 mmHg
- Flash Point: 200.9°C
- Refractive Index: 1.657
- PSA: 66.76
- LogP: 3.00250
1-(2,5-dihydroxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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